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Compound of Interest

Compound Name: Methiocarb sulfoxide-d3

Cat. No.: B15556200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the detection and

quantification of Methiocarb and its primary metabolites, Methiocarb sulfoxide and Methiocarb

sulfone. The data presented is intended to assist researchers in selecting the most appropriate

analytical strategy for their specific needs, considering factors such as sample matrix, required

sensitivity, and available instrumentation.

Data Presentation: Limit of Detection (LOD) and
Limit of Quantification (LOQ)
The following table summarizes the reported LOD and LOQ values for Methiocarb and its

metabolites across various analytical methods and sample matrices. These values are critical

for determining the lowest concentration of an analyte that can be reliably detected and

quantified.
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Analyte Matrix
Analytical
Method

Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Methiocarb Water LC-MS/MS 0.02 µg/L[1] 0.1 µg/L[1]

Methiocarb

sulfoxide
Water LC-MS/MS 0.02 µg/L[1] 0.1 µg/L[1]

Methiocarb

sulfone
Water LC-MS/MS 0.02 µg/L[1] 0.1 µg/L[1]

Methiocarb
Rice Field

Surface Water
HPLC-UV 0.23 ng/mL -

Methiocarb Soil LC-MS/MS 0.2 ppb 1 ppb

Methiocarb

sulfoxide
Soil LC-MS/MS 0.2 ppb 1 ppb

Methiocarb

sulfone
Soil LC-MS/MS 0.2 ppb 1 ppb

Methiocarb
Bananas (Pulp &

Peel)
LC-PAD -

Below LOQ in

most samples

Methiocarb

sulfoxide

Bananas (Pulp &

Peel)
LC-PAD - -

Methiocarb

sulfone

Bananas (Pulp &

Peel)
LC-PAD -

Below LOQ in

most samples

Methiocarb Honey

HPLC with Post-

Column

Derivatization

and

Fluorescence

Detection

4-5 ng/g -

Methiocarb Vegetables LC-MS/MS - 5 µg/kg[2]

Methiocarb General
Differential Pulse

Voltammetry
0.15 µg/mL -
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Methiocarb Bivalve Mollusks UPLC-MS/MS 2 ng/mL 6 ng/mL

Methiocarb

Fruit and

Vegetable-based

Infant Foods

LC/ESI-MS/MS - 1 µg/kg

Mandatory Visualization
Signaling Pathway: Methiocarb's Inhibition of
Acetylcholinesterase
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Synaptic Cleft

Inhibition by Methiocarb

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Hydrolysis Postsynaptic Receptor

Binding & Signal
Transmission

Inhibited AChE

Methiocarb

Inhibition
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Sample Homogenization

Extraction with Acetonitrile
and QuEChERS Salts

Centrifugation

Dispersive Solid-Phase
Extraction (d-SPE) Cleanup

Centrifugation

LC-MS/MS Analysis

Data Processing
& Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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